
physical and chemical properties of
ethyltriphenylphosphonium chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
ETHYLTRIPHENYLPHOSPHONI

UM CHLORIDE

Cat. No.: B1333397 Get Quote

An In-depth Technical Guide to
Ethyltriphenylphosphonium Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of ethyltriphenylphosphonium chloride, a versatile quaternary phosphonium salt.

The information is curated for researchers, scientists, and professionals in drug development,

with a focus on delivering precise data and methodologies to support laboratory work and

advance scientific understanding.

Physical Properties
Ethyltriphenylphosphonium chloride is a white to off-white crystalline solid at room

temperature.[1][2][3] It is known to be hygroscopic and sensitive to light, necessitating storage

under an inert atmosphere in a cool, dark place.[1][3][4]

Table 1: Quantitative Physical Properties of Ethyltriphenylphosphonium Chloride
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Property Value References

Molecular Formula C₂₀H₂₀ClP [1][2][5]

Molecular Weight 326.80 g/mol [1][3][6]

CAS Number 896-33-3 [1][2][5]

Melting Point 241-245 °C [2][3][7]

Decomposition Temperature >240 °C [5]

Appearance
White to almost white

powder/crystal
[1][2][3]

Solubility
Soluble in methanol, water,

and alcohol.[2][3][8][9]

Purity
Typically ≥ 98.0% (HPLC,

Titration)
[1][2][3]

Chemical Properties and Reactivity
Ethyltriphenylphosphonium chloride is a stable compound under recommended storage

conditions but is incompatible with strong oxidizing agents.[4] Hazardous decomposition

products upon thermal degradation include carbon monoxide, carbon dioxide, oxides of

phosphorus, and hydrogen chloride gas.[4]

This phosphonium salt is a key reagent in organic synthesis, most notably in the Wittig reaction

to produce alkenes from aldehydes and ketones. It serves as a precursor to the corresponding

phosphonium ylide. The compound also finds application as a phase transfer catalyst,

facilitating reactions between reactants in immiscible phases.[2][10][11]

The Wittig reaction is a cornerstone of synthetic organic chemistry for the formation of carbon-

carbon double bonds. The reaction involves the treatment of an aldehyde or ketone with a

phosphorus ylide, also known as a Wittig reagent. Ethyltriphenylphosphonium chloride is a

common precursor for the ethylidene ylide.
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Caption: The Wittig reaction pathway using an ethyltriphenylphosphonium salt.

Experimental Protocols
A common method for the preparation of ethyltriphenylphosphonium chloride involves the

reaction of triphenylphosphine with ethyl chloride.[12] The following protocol is based on a

patented synthesis method.[12][13]

Materials:

Triphenylphosphine

Ethyl chloride

Acetone (or other suitable organic solvent like acetonitrile)[12]

Pressure reactor

Centrifuge

Drying oven

Procedure:

Charge the pressure reactor with 1 molar equivalent of triphenylphosphine and 10 molar

equivalents of acetone.[13]

Seal the reactor and add 1.5 molar equivalents of ethyl chloride.[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1333397?utm_src=pdf-body-img
https://www.benchchem.com/product/b1333397?utm_src=pdf-body
https://patents.google.com/patent/CN106397483A/en
https://patents.google.com/patent/CN106397483A/en
https://www.chemicalbook.com/synthesis/methyl-triphenyl-phosphonium-chloride.htm
https://patents.google.com/patent/CN106397483A/en
https://www.chemicalbook.com/synthesis/methyl-triphenyl-phosphonium-chloride.htm
https://www.chemicalbook.com/synthesis/methyl-triphenyl-phosphonium-chloride.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1333397?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat the reactor to 150 °C, allowing the pressure to increase to approximately 12 kg/cm ².

[13]

Maintain these conditions with stirring for 40 hours.[13]

After the reaction is complete, cool the reactor to room temperature and slowly vent to

atmospheric pressure.[13]

Centrifuge the resulting slurry to separate the solid product from the solvent.[12]

Wash the solid product with fresh solvent.

Dry the purified solid in an oven at 105 °C for 18 hours to yield ethyltriphenylphosphonium
chloride.[13] Recrystallization from a solvent like acetonitrile can be performed for higher

purity.[12]

Note: This protocol is a summary and should be adapted with appropriate safety precautions

and laboratory techniques.

The purity of ethyltriphenylphosphonium chloride is often assessed by HPLC.[1][2][3]

Typical HPLC Conditions (Illustrative Example):

Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm)

Mobile Phase: A gradient of acetonitrile and water (containing a buffer such as phosphate or

an ion-pairing agent).

Flow Rate: 1.0 mL/min

Detection: UV at a wavelength of approximately 254 nm.

Injection Volume: 10 µL

Standard Preparation: A standard solution of ethyltriphenylphosphonium chloride of

known concentration is prepared in the mobile phase.
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Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to

a known concentration.

Analysis: The purity is determined by comparing the peak area of the analyte in the sample

to that of the standard.

Spectroscopic Data
Spectroscopic data is crucial for the structural confirmation of ethyltriphenylphosphonium
chloride.

Table 2: Spectroscopic Data for Ethyltriphenylphosphonium Chloride

Technique Data Reference

¹H NMR Available in spectral databases.[14]

¹³C NMR Available in spectral databases.[15]

³¹P NMR Available in spectral databases.[6][16]

Mass Spectrometry

The parent ion, ethyl(triphenyl)phosphonium,

has a monoisotopic mass of 291.130262636 Da.

[15]

Note: Specific chemical shifts and coupling constants can be found in the referenced spectral

databases.

Safety and Handling
Ethyltriphenylphosphonium chloride is harmful if swallowed or in contact with skin.[4][5] It

causes skin and serious eye irritation.[6]

Handling Recommendations:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.[4]

Work in a well-ventilated area or under a fume hood.
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Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a dry and well-ventilated place.[8]

Keep away from incompatible materials such as strong oxidizing agents.[4]

Protect from moisture and light.[1][4]

This guide provides foundational knowledge on ethyltriphenylphosphonium chloride. For

specific applications and advanced research, consulting the primary literature and safety data

sheets is highly recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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